![molecular formula C21H19N3O5 B6191166 (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid CAS No. 2679858-41-2](/img/no-structure.png)
(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid
Overview
Description
(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid is a useful research compound. Its molecular formula is C21H19N3O5 and its molecular weight is 393.4 g/mol. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid involves the protection of the amine and hydroxyl groups, followed by coupling of the protected amino acid with the imidazole derivative. The final deprotection step yields the target compound.", "Starting Materials": [ "L-serine", "9H-fluorene-9-methanol", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-(chloromethyl)imidazole", "triethylamine", "dichloromethane", "diethyl ether", "acetic anhydride", "pyridine", "trifluoroacetic acid" ], "Reaction": [ "Protection of the amine group of L-serine with acetic anhydride and pyridine to yield N-acetyl-L-serine", "Protection of the hydroxyl group of N-acetyl-L-serine with trifluoroacetic acid to yield N-acetyl-L-serine trifluoroacetate", "Coupling of N-acetyl-L-serine trifluoroacetate with 9H-fluorene-9-methanol using DCC and triethylamine in dichloromethane to yield N-acetyl-L-serine-9H-fluorene-9-methoxy carbonyl", "Protection of the amine group of 4-(chloromethyl)imidazole with triethylamine to yield 4-(chloromethyl)imidazole triethylamine salt", "Coupling of N-acetyl-L-serine-9H-fluorene-9-methoxy carbonyl with 4-(chloromethyl)imidazole triethylamine salt using DCC and triethylamine in dichloromethane to yield (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-chloromethyl-1H-imidazol-4-yl)propanoic acid", "Deprotection of the hydroxyl group of (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-chloromethyl-1H-imidazol-4-yl)propanoic acid with triethylamine and dichloromethane to yield (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid" ] } | |
CAS No. |
2679858-41-2 |
Molecular Formula |
C21H19N3O5 |
Molecular Weight |
393.4 g/mol |
IUPAC Name |
(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2-oxo-1,3-dihydroimidazol-4-yl)propanoic acid |
InChI |
InChI=1S/C21H19N3O5/c25-19(26)18(9-12-10-22-20(27)23-12)24-21(28)29-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,10,17-18H,9,11H2,(H,24,28)(H,25,26)(H2,22,23,27)/t18-/m0/s1 |
InChI Key |
AILXKCISCBPYOZ-SFHVURJKSA-N |
Isomeric SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)N[C@@H](CC4=CNC(=O)N4)C(=O)O |
Canonical SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CC4=CNC(=O)N4)C(=O)O |
Purity |
95 |
Origin of Product |
United States |
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